4-Fluoro-2-imidazol-1-yl-benzonitrile

• CAS No.: 190198-07-3
• Molecular Formula: C10H6FN3
• Molecular Weight: 187.17 g/mol
• IUPAC Name: 4-fluoro-2-imidazol-1-ylbenzonitrile
• InChI: InChI=1S/C10H6FN3/c11-9-2-1-8(6-12)10(5-9)14-4-3-13-7-14/h1-5,7H
• InChI Key: KIAGKWXZHXQVND-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1F)N2C=CN=C2)C#N
• Synonyms: 4-FLUORO-2-IMIDAZOL-1-YL-BENZONITRILE

Description

4-Fluoro-2-imidazol-1-yl-benzonitrile, also known as this compound, is a useful research compound. Its molecular formula is C10H6FN3 and its molecular weight is 187.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of imidazole (4.45 g, 65.4 mmol) in tetrahydrofuran (30 mL) and dimethylformamide (10 mL) was added potassium carbonate (9.95 g, 72 mmol) and the mixture was stirred for 30 min at room temp. To this was added 2,4-difluorobenzonitrile (10.0 g, 72 mmol) and the mixture stirred at 90° C. for 3 h then at room temp for 2 days. The mixture was filtered and concentrated and the residue was purified by flash chromatography (SiO2) eluting with 20% to 70% ethyl acetate/hexane to give the title compound as white needles (1.1 g, 9% yield). 1H-NMR (500 MHz, CDCl3) δ ppm: 7.94 (1H, s), 7.84 (1H, dd, J=8.7, 5.6 Hz), 7.37 (1H, t, J=8.7, 5.6 Hz), 7.37 (1H, t, J=1.4 Hz), 7.29 (1H, t, J=1.1 Hz), 7.27–7.21 (2H, m). LCMS [M+H]+ calcd for C10H7N3F: 188.058; found: 188.12.